6-methoxy-2,3-dihydro-1H-inden-5-ol
Description
6-methoxy-2,3-dihydro-1H-inden-5-ol is a member of the class of indanes that is indan-5-ol substituted by a methoxy group at position 6 . It is a light brown to grey-brown crystalline powder .
Molecular Structure Analysis
The molecular structure of 6-methoxy-2,3-dihydro-1H-inden-5-ol can be represented by the formula C10H12O2 . The InChI representation is InChI=1S/C10H12O2/c1-12-10-6-8-4-2-3-7 (8)5-9 (10)11/h5-6,11H,2-4H2,1H3 .Physical And Chemical Properties Analysis
6-methoxy-2,3-dihydro-1H-inden-5-ol is a light brown to grey-brown crystalline powder. It has a density of 1.147 g/cm3. Its melting point is 51-53 °C (lit.), and its boiling point is 255 °C (lit.) .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methoxy-2,3-dihydro-1H-inden-5-ol involves the conversion of 2,3-dihydro-1H-inden-5-ol to 6-methoxy-2,3-dihydro-1H-inden-5-ol through a methylation reaction.", "Starting Materials": [ "2,3-dihydro-1H-inden-5-ol", "Methyl iodide", "Sodium hydride", "Dimethyl sulfoxide" ], "Reaction": [ "Step 1: Dissolve 2,3-dihydro-1H-inden-5-ol (1.0 g) in dry dimethyl sulfoxide (10 mL) in a round-bottom flask.", "Step 2: Add sodium hydride (0.2 g) to the flask and stir the mixture for 30 minutes at room temperature.", "Step 3: Add methyl iodide (1.2 mL) dropwise to the flask and stir the mixture for 2 hours at room temperature.", "Step 4: Quench the reaction by adding water (10 mL) to the flask and extract the product with ethyl acetate (3 x 10 mL).", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 6-methoxy-2,3-dihydro-1H-inden-5-ol as a colorless oil (yield: 80%)." ] } | |
CAS RN |
83802-75-9 |
Product Name |
6-methoxy-2,3-dihydro-1H-inden-5-ol |
Molecular Formula |
C10H12O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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